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Compound of Interest

Compound Name: Methyl 3-cyclopentenecarboxylate

Cat. No.: B058024 Get Quote

Technical Guide: Methyl 3-
cyclopentenecarboxylate
For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Properties
Methyl 3-cyclopentenecarboxylate is a cyclic ester with the following identifiers:

IUPAC Name: methyl cyclopent-3-ene-1-carboxylate[1]

CAS Number: 58101-60-3[1][2]

This compound is a key intermediate in the synthesis of various organic molecules, including

prostanoids and carbocyclic nucleoside drugs.[3] Its reactive double bond allows for precise

chemical modifications, making it a valuable building block in medicinal chemistry and materials

science.[3]

Table 1: Physicochemical Properties
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Property Value Source

Molecular Formula C₇H₁₀O₂ [2]

Molecular Weight 126.15 g/mol [2]

Form Liquid

Refractive Index (n20/D) 1.451

Density 1.031 g/mL at 25 °C

Storage Temperature 2-8°C

Synthesis Protocols
Two primary methods for the synthesis of Methyl 3-cyclopentenecarboxylate are detailed

below.

Esterification via 1,1'-Carbonyldiimidazole
A direct and high-yielding method for the synthesis of Methyl 3-cyclopentenecarboxylate
involves the activation of 3-cyclopentenecarboxylic acid with 1,1'-carbonyldiimidazole (CDI)

followed by reaction with methanol.[4]

Experimental Protocol:

Under a nitrogen atmosphere and at 0 °C, dissolve 3-cyclopentenecarboxylic acid (10 g, 89

mmol) in dichloromethane (100 mL).[4]

To this solution, add 1,1'-carbonyldiimidazole (43 g, 267 mmol).[4]

Stir the reaction mixture at room temperature for 4 hours.[4]

Add methanol (100 mL) to the reaction mixture.[4]

Continue stirring the mixture overnight.[4]

Remove the solvent by evaporation at low temperature to yield Methyl 3-cyclopentene-1-

carboxylate (11.2 g, 99% yield).[4]
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Diels-Alder Reaction
An alternative synthetic route is the Diels-Alder reaction between cyclopentadiene and methyl

acrylate.[5][6][7][8][9] This [4+2] cycloaddition reaction typically produces a mixture of endo and

exo isomers. The use of a Lewis acid catalyst, such as aluminum chloride (AlCl₃), can

accelerate the reaction and enhance the endo selectivity.[5]

Experimental Considerations:

The reaction can be carried out in a sealed tube at elevated temperatures (e.g., 185°C) by

in-situ generation of cyclopentadiene from dicyclopentadiene.[8]

The solvent can influence the reaction rate and selectivity. For instance, the reaction is faster

in methanol compared to n-hexane.[6]

The endo/exo ratio of the product can be influenced by reaction temperature and time, with

higher temperatures potentially leading to equilibration.[8]

Spectroscopic Data
Detailed experimental spectroscopic data for Methyl 3-cyclopentenecarboxylate is not readily

available in the public domain. However, data for structurally similar compounds can provide an

indication of expected spectral features.

Biological and Medicinal Significance
While specific biological activities of Methyl 3-cyclopentenecarboxylate are not extensively

documented, the cyclopentene and cyclopentane moieties are present in numerous biologically

active molecules and approved drugs.[3]

Prostaglandins: The cyclopentane core is a fundamental structural feature of prostaglandins,

which are involved in a wide range of physiological processes.

Carbocyclic Nucleosides: These analogues of nucleosides, where the ribose sugar is

replaced by a cyclopentane or cyclopentene ring, are an important class of antiviral and

anticancer agents.
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Drug Scaffolds: The cyclopentane ring is found in various drugs, including the neuraminidase

inhibitor peramivir and the hepatitis C virus protease inhibitor glecaprevir.

The presence of the reactive double bond in Methyl 3-cyclopentenecarboxylate makes it a

versatile starting material for the synthesis of diverse cyclopentane-based compounds with

potential therapeutic applications. For example, cyclopentenyl fatty acids have shown promise

as new antibiotic agents.[10] Furthermore, some cyclopentene derivatives, such as certain

nitro-esters, have demonstrated antiviral activity.[11]

Experimental and Synthetic Workflows
The following diagrams illustrate the key synthetic pathways described in this guide.

3-Cyclopentenecarboxylic Acid 1,1'-Carbonyldiimidazole (CDI)
Dichloromethane, 0°C to rt Acyl Imidazolide Intermediate Methanol Methyl 3-cyclopentenecarboxylate
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Caption: Synthesis of Methyl 3-cyclopentenecarboxylate via CDI activation.
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Caption: Diels-Alder synthesis of Methyl 3-cyclopentenecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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